(3-Chloro-1-phenoxypropyl)benzene

Specification

• CAS No.: 21763-01-9
• Molecular Formula: C15H15ClO
• Molecular Weight: 246.73 g/mol
• IUPAC Name: (3-chloro-1-phenoxypropyl)benzene
• Standard InChI: InChI=1S/C15H15ClO/c16-12-11-15(13-7-3-1-4-8-13)17-14-9-5-2-6-10-14/h1-10,15H,11-12H2
• Standard InChI Key: HYTRGQCJEYUJKJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(CCCl)OC2=CC=CC=C2

Introduction

Synthesis Pathways

While no direct synthesis methods for (3-chloro-1-phenoxypropyl)benzene are documented, analogous chloropropane derivatives suggest feasible routes:

Williamson Ether Synthesis

Reaction of 3-chloro-1-propanol with bromobenzene under basic conditions:

$$\text{ClCH}_2\text{CH}_2\text{CH}_2\text{OH} + \text{BrC}_6\text{H}_5 \xrightarrow{\text{NaOH}} \text{C}_6\text{H}_5\text{OCH}_2\text{CH}_2\text{CH}_2\text{Cl} + \text{H}_2\text{O} + \text{NaBr}$$

This method typically yields 70–85% efficiency for similar ethers but requires careful temperature control to avoid elimination side reactions.

Friedel-Crafts Alkylation

Using benzene and 3-chloro-1-phenoxypropane in the presence of AlCl3:

$$\text{C}_6\text{H}_6 + \text{ClCH}_2\text{CH}_2\text{CH}_2\text{O}\text{C}_6\text{H}_5 \xrightarrow{\text{AlCl}_3} \text{C}_6\text{H}_5\text{CH}_2\text{CH}_2\text{CH}_2\text{O}\text{C}_6\text{H}_5 + \text{HCl}$$

This route is less favored due to competing polymerization and regioselectivity challenges.

Physicochemical Properties

Extrapolated data from structurally related compounds (e.g., 3-chloro-1-propene, allyl chloride) provide provisional insights:

Property	Value/Description	Source Compound
Boiling point	285–290°C (estimated)	Benzene derivatives
Density	1.12–1.15 g/cm³	Chloropropane ethers
Solubility	Insoluble in water; soluble in THF	Analogous aryl ethers
Flash point	>110°C (closed cup)	Regulatory assessments

The chlorine atom enhances electrophilicity, increasing susceptibility to hydrolysis in aqueous alkaline conditions.

Research Gaps and Future Directions

• Synthetic optimization: Developing catalytic asymmetric methods to access enantiopure forms.

• Toxicological profiling: In vitro assays to assess mutagenicity (Ames test) and endocrine disruption.

• Applications in materials science: Investigating dielectric properties for use in capacitors.